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Compound of Interest

Compound Name: MRV03-068

Cat. No.: B14752382

Get Quote

An important clarification: The initial query regarding the MRV03-068 modular valve has been

assessed. This specific valve is a hydraulic relief valve primarily used in industrial machinery

and is not suitable for applications in research, drug development, or pharmaceutical

manufacturing. This guide will therefore focus on modular valves that are highly relevant to

these fields, providing a cost-benefit analysis of appropriate alternatives.

For researchers, scientists, and drug development professionals, the precise control of fluids is

paramount. Modular valves offer a flexible and scalable solution for automating complex fluidic

protocols. This guide provides a comparative analysis of two primary categories of modular

valves used in laboratory and pharmaceutical settings: Microfluidic Valves for low-volume, high-

precision applications, and Sanitary Diaphragm Valves for larger-volume, sterile processes.

Microfluidic Modular Valves: Precision at the
Nanoscale
Microfluidic valves are essential components in lab-on-a-chip systems, enabling the precise

manipulation of minute liquid volumes (nanoliters to microliters). They are critical for

applications such as high-throughput screening, single-cell analysis, and droplet microfluidics.
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Key Competitors and Technologies
Two prominent manufacturers in this space are LabSmith and Fluigent. Their products

represent common actuation methods and design philosophies in microfluidic control.

LabSmith AV-Series: These are typically rotary shear valves, offering robust and precise

switching between multiple ports. They are often integrated into a breadboard-style platform

for building complex microfluidic circuits.

Fluigent 2-SWITCH™: This is a compact, pressure-actuated valve designed for rapid

switching and easy integration into existing microfluidic setups.

Quantitative Data Comparison
Feature LabSmith AV201 (3-port)

Fluigent 2-SWITCH™ (3-
port)

Actuation Method Motor-driven rotary shear Pressure-actuated

Internal Volume 170 nl
Not specified, designed to be

low

Swept Volume 130 nl
Not specified, designed to be

low

Response Time ~200-500 ms < 100 ms

Max Operating Pressure Up to 138 bar (2000 psi) Up to 7 bar (101 psi)

Wetted Materials Vespel®, PCTFE PEEK, FFKM

Estimated Cost per Valve
$300 - $500 (requires

controller)

$200 - $400 (requires pressure

source)

Controller Cost ~$1500 (for 4-valve manifold)
Varies with pressure control

system

Note: Prices are estimates and can vary based on configuration and supplier.

Experimental Protocol: High-Throughput Screening
Workflow
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A common application of microfluidic valves is in automated drug screening assays. The

following protocol outlines a simplified workflow for exposing a cell culture to different drug

compounds.

Cell Seeding: A suspension of cells is pumped into a microfluidic chip with multiple culture

chambers.

Reagent Loading: A multi-port selector valve (e.g., LabSmith AV801) is loaded with different

drug compounds at various concentrations.

Automated Dosing: A programmable script controls the selector valve to sequentially inject

each drug into the respective cell chambers. A separate valve can be used to introduce a

washing buffer between drug introductions.

Incubation: The cells are incubated with the drugs for a predetermined period.

Analysis: The cellular response is analyzed, often through automated microscopy or by

flowing the cell lysate to a detector.

Visualizations

Reagent Reservoirs
(Drugs A, B, C, Wash Buffer)

Multi-port
Selector Valve

Microfluidic Chip
(Cell Cultures)

Automated Injection WasteEffluent

Click to download full resolution via product page

High-Throughput Screening Workflow
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Decision Logic for Valve Selection

Sanitary Diaphragm Valves: Sterility and Scalability
For larger-scale applications such as cell culture in bioreactors, buffer preparation, and

purification processes, maintaining sterility is critical. Sanitary diaphragm valves are the

industry standard for these applications due to their crevice-free design, which prevents

contamination and allows for effective cleaning-in-place (CIP) and steam-in-place (SIP)

procedures.
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Bürkert is a leading manufacturer of process valves, and their Type 2034 modular diaphragm

valve is a representative example for pharmaceutical applications. These valves are typically

pneumatically actuated and can be configured in various multi-port arrangements.

Quantitative Data Comparison
Feature

Bürkert Type 2034
(example)

Generic Sanitary
Diaphragm Valve

Actuation Method
Pneumatic (piston or

diaphragm)
Pneumatic or Manual

Body Material 316L Stainless Steel 316L Stainless Steel

Diaphragm Materials EPDM, PTFE, GYLON® EPDM, Silicone, PTFE

Operating Pressure Up to 10 bar Varies, typically up to 10 bar

Operating Temperature
Up to 150°C (depending on

diaphragm)
Varies with diaphragm material

Connection Types Clamp, Weld, Threaded Clamp, Weld

Estimated Cost per Valve
$500 - $2000+ (depending on

size and configuration)
$300 - $1500+

Note: Prices are estimates and can vary significantly based on size, material, and actuation

type.

Experimental Protocol: Automated Bioreactor Feeding
Strategy
In a fed-batch cell culture process, precise and sterile addition of nutrients is crucial for optimal

cell growth and product yield.

System Sterilization: The bioreactor and all associated tubing and valve blocks are sterilized

using SIP.

Feed Preparation: Concentrated nutrient feeds are prepared in sterile containers.
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Automated Feeding: A modular diaphragm valve block controls the flow of different feeds into

the bioreactor. The process control system sends signals to the pneumatic actuators to open

and close the valves according to a pre-programmed feeding schedule.

Line Purging: After each feed addition, the line can be purged with sterile air or water-for-

injection (WFI), also controlled by the valve block, to prevent cross-contamination.

Process Monitoring: The process is monitored for key parameters (e.g., pH, dissolved

oxygen, cell density) to adjust the feeding strategy in real-time if necessary.

Visualizations

Sterile Feed Tanks
(Nutrient A, Nutrient B, Base)

Sanitary Diaphragm
Valve Block

Bioreactor
(Cell Culture)

Controlled Dosing

Steam/Sterile Air

SIP/Purge

Click to download full resolution via product page

Automated Bioreactor Feeding Workflow

Cost-Benefit Analysis Summary
Microfluidic Valves:

Benefits:

Extremely low sample and reagent consumption.

High precision and rapid response times.

Enables high-throughput and complex, automated workflows at the microscale.

Compact footprint.

Costs:

Higher initial investment in controllers and accessories.
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Susceptible to clogging with particulate-containing fluids.

Lower pressure and flow rate limitations compared to macro-scale valves.

Sanitary Diaphragm Valves:

Benefits:

Ensures sterility and is compatible with CIP/SIP protocols.

Robust construction suitable for larger volumes and industrial environments.

Highly configurable for different process requirements.

Reliable and long-lasting with proper maintenance.

Costs:

Higher cost per valve, especially for larger sizes and exotic materials.

Slower response times compared to microfluidic valves.

Requires a pneumatic air supply for automated actuation.

Conclusion
The choice between microfluidic and sanitary diaphragm modular valves is fundamentally

driven by the scale and specific requirements of the application. For early-stage research, high-

throughput screening, and applications where sample volumes are limited, microfluidic valves

offer unparalleled precision and automation capabilities. For process development, pilot-scale,

and manufacturing applications where sterility, scalability, and robustness are paramount,

sanitary diaphragm valves are the indispensable choice. A thorough understanding of the

experimental or process goals is essential for making a cost-effective and technically sound

decision.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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